Cas no 473731-12-3 (3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide)

3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide is a substituted benzamide derivative featuring both amino and hydroxy functional groups, along with cyclohexyl and N-methyl substituents. This compound is of interest in medicinal and synthetic chemistry due to its versatile structure, which can serve as a key intermediate in the development of pharmacologically active molecules. The presence of multiple functional groups allows for further derivatization, enabling applications in drug discovery and organic synthesis. Its rigid cyclohexyl moiety may contribute to enhanced stereochemical control in reactions. The compound’s stability and reactivity profile make it suitable for use in selective transformations, particularly in the synthesis of amide-based scaffolds.
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide structure
473731-12-3 structure
Product Name:3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
CAS No:473731-12-3
MF:C14H20N2O2
MW:248.320803642273
CID:1034051
PubChem ID:58736495
Update Time:2025-11-02

3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
    • AGN-PC-0CJV1E
    • AK131888
    • Benzamide, 3-amino-N-cyclohexyl-2-hydroxy-N-methyl-
    • KB-29809
    • RL03753
    • DTXSID70729817
    • G64390
    • SCHEMBL12260865
    • 473731-12-3
    • J-511709
    • Inchi: 1S/C14H20N2O2/c1-16(10-6-3-2-4-7-10)14(18)11-8-5-9-12(15)13(11)17/h5,8-10,17H,2-4,6-7,15H2,1H3
    • InChI Key: WLERMIYRDMKOEK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1O)N)N(C)C1CCCCC1

Computed Properties

  • Exact Mass: 248.152477885g/mol
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.6Ų

3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143248-1g
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
473731-12-3 95%
1g
$450.80 2023-09-01
Chemenu
CM201403-1g
3-amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
473731-12-3 95%
1g
$533 2021-06-15
Chemenu
CM201403-1g
3-amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
473731-12-3 95%
1g
$533 2024-07-16
1PlusChem
1P00DNY4-100mg
3-aMino-N-cyclohexyl-2-hydroxy-N-MethylbenzaMide
473731-12-3 95+%
100mg
$112.00 2024-05-01
1PlusChem
1P00DNY4-250mg
3-aMino-N-cyclohexyl-2-hydroxy-N-MethylbenzaMide
473731-12-3 95+%
250mg
$190.00 2024-05-01
1PlusChem
1P00DNY4-1g
3-aMino-N-cyclohexyl-2-hydroxy-N-MethylbenzaMide
473731-12-3 95+%
1g
$495.00 2024-05-01
Aaron
AR00DO6G-100mg
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
473731-12-3 95%
100mg
$112.00 2025-02-17
Aaron
AR00DO6G-250mg
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
473731-12-3 95%
250mg
$190.00 2025-02-17
Aaron
AR00DO6G-1g
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
473731-12-3 95%
1g
$511.00 2025-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1736410-1g
3-Amino-n-cyclohexyl-2-hydroxy-n-methylbenzamide
473731-12-3 98%
1g
¥4557.00 2024-05-12

Additional information on 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide

3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide (CAS 473731-12-3): A Comprehensive Technical Profile

In the evolving landscape of specialty chemicals and pharmaceutical intermediates, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide (CAS 473731-12-3) has emerged as a compound of significant interest to researchers and industry professionals. This multifunctional benzamide derivative combines unique structural features that make it valuable across various scientific applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide incorporates three pharmacologically important moieties: an amino group at position 3, a hydroxy group at position 2, and an N-methyl-N-cyclohexyl amide functionality. This combination creates opportunities for hydrogen bonding and molecular interactions that are particularly relevant in the design of enzyme inhibitors and receptor modulators.

Recent literature searches reveal growing interest in benzamide derivatives like CAS 473731-12-3, particularly in relation to neurological targets and anti-inflammatory applications. The compound's structural similarity to known pharmacophores has positioned it as a potential building block for central nervous system (CNS) drug candidates, aligning with current research trends in neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide presents interesting challenges and opportunities. The presence of both electron-donating groups (amino and hydroxy) and the sterically demanding cyclohexyl moiety influences its reactivity patterns, making it a valuable intermediate for structure-activity relationship (SAR) studies. Recent patent analyses show increasing references to similar structures in kinase inhibitor development.

The physicochemical properties of CAS 473731-12-3 contribute to its utility in drug formulation applications. With moderate lipophilicity (predicted logP ~2.5) and the presence of both hydrogen bond donors and acceptors, this compound demonstrates balanced solubility characteristics that are desirable for oral bioavailability optimization—a key consideration in modern pharmaceutical development.

In analytical chemistry applications, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide has shown utility as a chromatographic standard for method development, particularly in reverse-phase HPLC systems. Its distinct UV absorption profile (with λmax around 265 nm) makes it suitable for analytical method validation in quality control laboratories.

The commercial availability of 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide has expanded in recent years, reflecting growing demand from contract research organizations and academic laboratories. Current market analysis indicates particular interest from researchers working on G protein-coupled receptor (GPCR) modulators and protein-protein interaction inhibitors, areas that represent significant focus in contemporary drug discovery pipelines.

From a regulatory perspective, CAS 473731-12-3 is not currently listed on major chemical control inventories, making it accessible for research purposes without special permitting requirements. However, as with all research chemicals, appropriate laboratory safety protocols should be followed during handling and storage.

Recent advances in computational chemistry have enabled more sophisticated modeling of compounds like 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide. Molecular docking studies suggest potential interactions with various biological targets, particularly those involving allosteric binding sites—a growing area of interest in precision medicine development.

The stability profile of this compound has been investigated under various conditions, showing good stability in solid state storage when protected from light and moisture. These characteristics make it suitable for long-term research programs and compound library development initiatives that are becoming increasingly important in high-throughput screening environments.

Looking forward, the scientific community anticipates expanded applications for 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging technologies represent some of the most exciting frontiers in therapeutic innovation, suggesting continued relevance for this versatile chemical building block.

For researchers considering working with CAS 473731-12-3, current literature suggests particular promise in exploring its potential as a scaffold for fragment-based drug design. The compound's balanced molecular weight (248.3 g/mol) and polar surface area (~67 Ų) place it within desirable ranges for lead compound optimization in many therapeutic areas.

In conclusion, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide represents a compelling example of how specialized chemical intermediates contribute to advancing scientific research. Its unique structural features and growing range of potential applications ensure its continued importance in medicinal chemistry and pharmaceutical development for years to come.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.